Cas no 58478-17-4 (Benzene, 1-ethynyl-3-(3-nitrophenoxy)-)

Benzene, 1-ethynyl-3-(3-nitrophenoxy)- structure
58478-17-4 structure
Product Name:Benzene, 1-ethynyl-3-(3-nitrophenoxy)-
CAS No:58478-17-4
MF:C14H9NO3
MW:239.226163625717
CID:341944
PubChem ID:23350220
Update Time:2025-04-19

Benzene, 1-ethynyl-3-(3-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-ethynyl-3-(3-nitrophenoxy)-
    • 1-ethynyl-3-(3-nitrophenoxy)benzene
    • 58478-17-4
    • DTXSID60633292
    • SCHEMBL11451626
    • Inchi: 1S/C14H9NO3/c1-2-11-5-3-7-13(9-11)18-14-8-4-6-12(10-14)15(16)17/h1,3-10H
    • InChI Key: OYXNAODSIKBMDW-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C#C)C=1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 239.05827
  • Monoisotopic Mass: 239.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37
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